Cas no 865075-42-9 (1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one)

1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one is a benzotriazole derivative characterized by its reactive α,β-unsaturated ketone functionality. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and photostabilizers. Its benzotriazole moiety confers UV-absorbing properties, making it valuable in applications requiring light stabilization. The α,β-unsaturated carbonyl group enhances its reactivity in Michael additions and cyclization reactions, facilitating the construction of complex molecular frameworks. The compound exhibits good thermal stability and solubility in common organic solvents, ensuring versatility in synthetic workflows. Its structural features make it a useful building block for pharmaceuticals, agrochemicals, and advanced materials research.
1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one structure
865075-42-9 structure
Product Name:1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one
CAS No:865075-42-9
MF:
MW:
CID:4661999
Update Time:2025-10-24

1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one

1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one Pricemore >>

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Additional information on 1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one

Introduction to 1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one (CAS No. 865075-42-9)

1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one (CAS No. 865075-42-9) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a benzotriazole moiety and a conjugated double bond, making it an attractive candidate for various applications.

The benzotriazole functional group in 1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one is known for its excellent stability and reactivity. This group has been extensively studied for its ability to form stable complexes with metal ions, which has led to its use in corrosion inhibition and as a ligand in coordination chemistry. The presence of the conjugated double bond adds another layer of reactivity, enabling the compound to participate in a wide range of chemical reactions such as Michael additions, Diels-Alder reactions, and radical processes.

In the realm of pharmaceutical research, 1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one has shown promise as a building block for the synthesis of bioactive molecules. Recent studies have highlighted its potential as an intermediate in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The benzotriazole moiety is believed to play a crucial role in these biological activities by modulating specific cellular pathways.

The synthetic accessibility of 1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one has also contributed to its popularity in organic synthesis. Researchers have developed efficient methods for its preparation using readily available starting materials and mild reaction conditions. One such method involves the reaction of 3-methylbutenone with 1H-benzotriazole in the presence of a base, yielding high yields and excellent purity. This synthetic route has been optimized to minimize side reactions and improve overall efficiency.

In materials science, 1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one has found applications in the development of functional polymers and coatings. The benzotriazole group's ability to form strong hydrogen bonds and π-stacking interactions makes it an ideal candidate for enhancing the mechanical properties and thermal stability of polymer materials. Additionally, the conjugated double bond can be utilized to introduce cross-linking sites or to facilitate polymerization reactions.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and toxicity of 1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one have shown that it exhibits low toxicity and good biodegradability under standard conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, 1-(1H-1,2,3-Benzotriazol-1-yl)-3-methylbut-2-en-1-one (CAS No. 865075-42-9) is a multifaceted compound with a wide range of potential applications in organic synthesis, pharmaceutical research, and materials science. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further exploration and development. As research continues to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.

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